Cas no 41005-35-0 (2-(1-Acetyloxyethyl)-5-(6-hydroxy-8a-methyl-1-oxo-2,3,4,4a,5,6,7,8-octahydronaphthalen-2-yl)-1-methylcyclopentane-1-carboxylic acid)

2-(1-Acetyloxyethyl)-5-(6-hydroxy-8a-methyl-1-oxo-2,3,4,4a,5,6,7,8-octahydronaphthalen-2-yl)-1-methylcyclopentane-1-carboxylic acid structure
41005-35-0 structure
Product Name:2-(1-Acetyloxyethyl)-5-(6-hydroxy-8a-methyl-1-oxo-2,3,4,4a,5,6,7,8-octahydronaphthalen-2-yl)-1-methylcyclopentane-1-carboxylic acid
CAS No:41005-35-0
MF:C22H34O6
MW:394.501767635345
CID:926467
PubChem ID:269372
Update Time:2025-04-19

2-(1-Acetyloxyethyl)-5-(6-hydroxy-8a-methyl-1-oxo-2,3,4,4a,5,6,7,8-octahydronaphthalen-2-yl)-1-methylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[1-(Acetyloxy)ethyl]-5-(6-hydroxy-8a-methyl-1-oxodecahydronaphthalen-2-yl)-1-methylcyclopentane-1-carboxylic acid
    • NSC-110338
    • 41005-35-0
    • NSC110338
    • DTXSID10961375
    • 2-(1-Acetyloxyethyl)-5-(6-hydroxy-8a-methyl-1-oxo-2,3,4,4a,5,6,7,8-octahydronaphthalen-2-yl)-1-methylcyclopentane-1-carboxylic acid
    • Inchi: 1S/C22H34O6/c1-12(28-13(2)23)17-7-8-18(22(17,4)20(26)27)16-6-5-14-11-15(24)9-10-21(14,3)19(16)25/h12,14-18,24H,5-11H2,1-4H3,(H,26,27)
    • InChI Key: YCENMLSFQOQEHY-UHFFFAOYSA-N
    • SMILES: O=C1C2(C)CCC(CC2CCC1C1CCC(C(C)OC(C)=O)C1(C(=O)O)C)O

Computed Properties

  • Exact Mass: 394.23553880g/mol
  • Monoisotopic Mass: 394.23553880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 659
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 101Ų

2-(1-Acetyloxyethyl)-5-(6-hydroxy-8a-methyl-1-oxo-2,3,4,4a,5,6,7,8-octahydronaphthalen-2-yl)-1-methylcyclopentane-1-carboxylic acid Related Literature

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